Cas no 2305266-13-9 (N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide)

• Product Name: N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide
• CAS No: 2305266-13-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5411864
• PubChem ID: 137927748
• Update Time: 2025-06-07

N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2305266-13-9
• Z2496478630
• N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide
• EN300-26687532
• N-(Cyanomethyl)-2,3-dihydro-2,2-dimethyl-7-benzofurancarboxamide

• Inchi： 1S/C13H14N2O2/c1-13(2)8-9-4-3-5-10(11(9)17-13)12(16)15-7-6-14/h3-5H,7-8H2,1-2H3,(H,15,16)
• InChI Key： QWQGSTVKHMVECT-UHFFFAOYSA-N
• SMILES： O1C2=C(C(NCC#N)=O)C=CC=C2CC1(C)C

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide

Professional Introduction to N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide (CAS No. 2305266-13-9)

N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide, identified by the CAS number 2305266-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its cyanomethyl and benzofuran moieties, contribute to its unique chemical properties and potential applications in drug discovery and development.

The N-(cyanomethyl) substituent in the molecular structure of N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide plays a crucial role in determining its reactivity and interaction with biological targets. The cyano group (-CN) is known for its ability to participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be exploited in synthetic chemistry. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

The benzofuran core of the molecule provides additional structural complexity and potential for biological activity. Benzofuran derivatives are widely recognized for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 7-carboxamide group further enhances the molecule's potential as a pharmacophore, as amides are known to be important functional groups in many bioactive compounds. The combination of these structural elements suggests that N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide may exhibit unique biological activities that warrant further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Heterocycles such as benzofurans are particularly attractive due to their prevalence in natural products and their ability to interact with biological targets in specific ways. The synthesis of N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide represents an important step forward in this area of research. By leveraging advanced synthetic methodologies, researchers have been able to construct this complex molecule with high precision and yield.

The chemical synthesis of N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide involves multiple steps, each requiring careful optimization to ensure high purity and yield. Key steps in the synthesis include the formation of the benzofuran ring system followed by functionalization with the N-(cyanomethyl) and 7-carboxamide groups. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and improving overall efficiency.

The biological evaluation of N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide has revealed several promising activities. In vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes and receptors associated with inflammatory diseases and cancer. These findings suggest that it may serve as a lead compound for further development into novel therapeutic agents. Additionally, its structural features make it a valuable scaffold for structure-based drug design (SBDD), where computational methods are used to optimize its binding affinity to biological targets.

The potential applications of N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. Furthermore, its ability to undergo various transformations opens up possibilities for its incorporation into materials science applications where tailored molecular structures are required.

Ongoing research is focused on further elucidating the mechanisms of action of N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide. By understanding how this compound interacts with biological targets at a molecular level, researchers can identify ways to enhance its efficacy and selectivity. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of this compound and its complexes with biological targets.

The development of new synthetic methodologies is also an active area of research related to N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide. Innovations in catalysis and flow chemistry are enabling more efficient production processes while minimizing environmental impact. These advancements are crucial for ensuring that future supplies of this compound can be produced sustainably and cost-effectively.

In conclusion, N-(cyanomethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carboxamide(CAS No. 2305266-13-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.